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Abstract
CHIP28, also known as Aquaporin-1 (AQP1), is a 28-kDa integral membrane protein that

functions as a molecular water channel, playing a crucial role in fluid transport across cell

membranes. Its discovery provided molecular insight into the fundamental process of osmotic

water movement. The developmental expression of CHIP28 is tightly regulated, exhibiting

distinct temporal and spatial patterns across a wide range of tissues. Understanding this

developmental expression is critical for elucidating its physiological roles during embryogenesis

and maturation, and for identifying potential therapeutic targets. This technical guide provides a

comprehensive overview of the developmental expression of CHIP28 in various tissues, details

the key experimental protocols used for its study, and presents this information in a structured

format for researchers.

Developmental Expression of CHIP28/AQP1
The expression of CHIP28/AQP1 during development can be categorized into three main

patterns: late postnatal expression in specific mature tissues, continuous expression

throughout development in others, and transient expression during fetal stages.
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The kidney is a primary site of CHIP28/AQP1 expression, where it is essential for concentrating

urine. However, strong expression in the renal tubules is a post-natal event.

Fetal Development: In the developing rat kidney, AQP1 is expressed in renal tubules before

birth. Specifically, in the metanephros of sheep, faint labeling appears at 41 days of gestation

and increases throughout development, consistent with nephron morphogenesis. No

expression is observed in the mesonephros at earlier stages.

Postnatal Development: Abundant CHIP28 mRNA and protein expression in the renal

proximal tubules and descending thin limbs occurs after birth. This timing coincides with the

kidney's ability to concentrate urine.

Renal Vasculature: AQP1 shows transient expression in the arterial portion of the renal

vasculature in the developing rat kidney, from gestational day 17 to one week after birth. This

expression gradually disappears between 1 and 2 weeks of age, remaining only in the

descending vasa recta.

Hematopoietic System
Similar to the kidney, high-level expression of CHIP28 in the hematopoietic system is a

postnatal phenomenon.

Postnatal Expression: Strong expression of CHIP28 is observed after birth in the red pulp of

the spleen and on the membranes of circulating red blood cells. This expression is linked to

the osmoregulation required for red cells to pass through the hypertonic renal medulla.

Central Nervous System
Choroid Plexus: The choroid plexus epithelium shows abundant CHIP28 mRNA throughout

fetal development and into maturity. This suggests a continuous role for CHIP28-mediated

water transport in the secretion of cerebrospinal fluid from early development.

Ocular Tissues
Fetal Expression: CHIP28 mRNA is transiently observed in the cornea during fetal

development.
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Lens: In the mouse lens, low levels of AQP1 expression are first seen in the anterior

epithelial cells at embryonic day 17.5. Postnatally, expression increases and progresses

towards the equatorial epithelial cells, peaking at postnatal day 30 and continuing into

adulthood. This increased expression coincides with an increase in lens size and

transparency.

Cardiovascular and Respiratory Systems
Heart and Vasculature: Transient expression of CHIP28 mRNA is noted in the heart and

vascular endothelium during fetal development.

Lungs: In sheep embryos at 27 days of gestation, CHIP28/AQP1 labeling is found in the lung

bud.

Placenta
Maternal Expression: AQP1 has been identified as a maternally expressed gene in the

mouse placenta. Its deficiency, specifically the loss of the maternal allele, leads to placental

and embryonic overgrowth. AQP1 expression is observed in the decidual and labyrinthine

layers of the placenta.

Other Tissues
Periosteum: Transient expression of CHIP28 mRNA is seen in the periosteum during fetal

development.

Salivary Glands: Aquaporins, including AQP1, are involved in early murine salivary gland

development and are associated with saliva formation.

Quantitative Data Summary
While much of the available data is qualitative, the following tables summarize the expression

patterns
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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